Methyl 2-(4-methoxypyrimidin-5-yl)propanoate

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: methyl 2-(4-methoxypyrimidin-5-yl)propanoate
• InChI: InChI=1S/C9H12N2O3/c1-6(9(12)14-3)7-4-10-5-11-8(7)13-2/h4-6H,1-3H3
• InChI Key: NGCYXTRWXLKJRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CN=C1OC)C(=O)OC

Description

Methyl 2-(4-methoxypyrimidin-5-yl)propanoate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.250 g (1.17 mmol) of ethyl 2-(4-chloropyrimidin-5-yl)propanoate from step A above in 5 mL of absolute methanol was dissolved 0.054 g (2.34 mmol) of sodium metal. The resulting solution was heated under microwave conditions at 120° C. for 10 min. All volatiles were removed in vacuo and the residue was diluted with saturated sodium bicarbonate and extracted with dichloromethane (3×10 mL). The combined organic layers were washed with brine, dried over magnesium sulfate, filtered and evaporated to dryness in vacuo to afford the title compound as a clear gum (0.21 g, 93%). 1H-NMR (500 MHz, CD3OD) δ: 8.65 (s 1H), 8.36 (s, 1H), 4.0 (s, 3H), 3.9 (q, J=7 Hz, 2H), 3.66 (s, 3H), 1.58 (d, J=7 Hz, 3H). LC-MS: m/z (E/S) 197 (MH)+.